Cas no 1897021-53-2 (1-1-(3-fluoro-2-methylphenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(3-fluoro-2-methylphenyl)cyclopropylethan-1-amine
• CAS No: 1897021-53-2
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6546464
• PubChem ID: 117283966
• Update Time: 2025-05-21

1-1-(3-fluoro-2-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-fluoro-2-methylphenyl)cyclopropylethan-1-amine
• 1897021-53-2
• 1-[1-(3-fluoro-2-methylphenyl)cyclopropyl]ethan-1-amine
• EN300-1798386

• Inchi： 1S/C12H16FN/c1-8-10(4-3-5-11(8)13)12(6-7-12)9(2)14/h3-5,9H,6-7,14H2,1-2H3
• InChI Key： RHFTXWXDTGEGHU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(3-fluoro-2-methylphenyl)cyclopropylethan-1-amine

1-1-(3-Fluoro-2-Methylphenyl)cyclopropylethan-1-Amine (CAS No. 1897021-53-2): A Comprehensive Overview

Introduction to 1-1-(3-Fluoro-2-Methylphenyl)cyclopropylethan-1-Amine

1-1-(3-fluoro-2-methylphenyl)cyclopropylethan-1-amine, commonly referenced by its CAS number CAS No. 1897021-53-2, is a specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a cyclopropane ring fused with a phenyl group and an amine functional group. The presence of fluorine and methyl substituents further enhances its chemical reactivity and biological activity, making it a subject of interest in contemporary research.

Structural Analysis and Synthesis

The molecular structure of CAS No. 1897021-53-2 is composed of a cyclopropane ring attached to a phenyl group substituted with fluorine and methyl groups. The amine functional group is positioned at the ethane moiety, which connects the cyclopropane ring to the phenyl group. This arrangement creates a rigid and compact structure, which is advantageous for various chemical reactions and biological interactions.

The synthesis of CAS No. 1897021-53-2 typically involves multi-step organic reactions, including Friedel-Crafts alkylation, cyclopropanation, and amine formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

Chemical Properties and Reactivity

CAS No. 1897021-53-2 exhibits distinct chemical properties due to its unique structure. The cyclopropane ring imparts high strain energy, making the compound highly reactive in certain conditions. The presence of electron-withdrawing fluorine and electron-donating methyl groups on the phenyl ring modulates the electronic properties of the molecule, influencing its reactivity in various chemical transformations.

Research has shown that CAS No. 1897021-53-2 undergoes nucleophilic substitution reactions efficiently due to the electron-deficient nature of the cyclopropane ring. Additionally, the amine group enables participation in hydrogen bonding, which is critical for its interactions in biological systems.

Applications in Pharmaceutical Research

The compound has garnered significant attention in pharmaceutical research due to its potential as a building block for drug development. Its ability to form stable hydrogen bonds makes it an ideal candidate for designing bioactive molecules targeting specific receptors or enzymes.

Recent studies have explored the use of CAS No. 1897021-53-2 as a lead compound for anti-inflammatory agents. Its ability to inhibit COX enzymes has been demonstrated in vitro, suggesting potential applications in pain management therapies.

Furthermore, CAS No. 1897021-53-2 has been investigated for its role in kinase inhibition, a critical area in oncology research. Its structural features allow for selective binding to kinase domains, potentially leading to novel anti-cancer therapies.

Role in Agrochemical Development

Beyond pharmaceuticals, CAS No. 1897021-53_ has found applications in agrochemical research, particularly as a precursor for herbicides and insecticides. Its ability to disrupt key biochemical pathways in pests makes it a valuable asset in crop protection.

Recent advancements have focused on enhancing the selectivity of derivatives derived from CAS No. 18970_53_ towards specific pest species while minimizing environmental impact.